Cas no 2924-15-4 ((2-fluorophenyl)hydrazine hydrochloride)

• Product Name: (2-fluorophenyl)hydrazine hydrochloride
• CAS No: 2924-15-4
• MF: C₆H₈ClFN₂
• MW: 162.592523574829
• MDL: MFCD00012927
• CID: 43597
• PubChem ID: 2723910
• Update Time: 2025-10-31

(2-fluorophenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Fluorophenyl)hydrazine hydrochloride
• 1-(2-FLUOROPHENYL)HYDRAZINE HYDROCHLORIDE
• 2-FLUOROPHENYLHYDRAZINE HCL
• O-FLUOROPHENYLHYDRAZINE HYDROCHLORIDE
• FluorophenylhydrazineHydrochloride
• 2-FLUOR PHENYL HYDRAZINE HYDROCHLORIDE
• 2-Fluorophenylhydrazine Hydrochloride
• 2-Fluorphenylhydrazin-hydrochlorid
• o-fluorophenylhydrazine*HCl
• 2-fluorophenylhydrazinehydrochloride
• Hydrazine, (2-fluorophenyl)-, monohydrochloride
• PubChem3347
• C6H7FN2.HCl
• KSC491E5P
• PARAGOS 530347
• (2-Fluorophenyl)hydrazine, HCl
• 2-fluorophenylhydrazine, chloride
• VFZYLSYYMHFPSY-UHFFFAOYSA-N
• KS-0
• 40594-36-3
• GS-6787
• BP-10020
• (2-fluorophenyl)hydrazine;hydrochloride
• Z220383458
• FT-0612451
• CS-W016106
• NSC-158012
• Hydrazine, (2-fluorophenyl)-, hydrochloride (1:1)
• SCHEMBL304797
• 2924-15-4
• F0368
• NS00048304
• 2-fluoro-phenyl-hydrazine hydrochloride
• EN300-34689
• NSC158012
• J-509518
• AC-16606
• F0001-0910
• FT-0612450
• DTXSID00951846
• 2-fluorophenyl hydrazine hydrochloride
• 2-fluoro-phenylhydrazine hydrochloride
• SB76538
• (2-fluoro-phenyl)-hydrazine, hydrochloride
• AM86839
• MFCD00012927
• (2-Fluorophenyl)hydrazine--hydrogen chloride (1/1)
• (2-fluorophenyl)hydrazineHydrochloride
• SY022145
• 2-Fluorophenylhydrazine hydrochloride, 97%
• (2-Fluorophenyl)hydrazine xhydrochloride
• AKOS005254514
• DB-021139
• (2-fluorophenyl)hydrazine hydrochloride

• MDL： MFCD00012927
• Inchi： 1S/C6H7FN2.ClH/c7-5-3-1-2-4-6(5)9-8;/h1-4,9H,8H2;1H
• InChI Key： VFZYLSYYMHFPSY-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1NN
• BRN： 3627985

Computed Properties

• Exact Mass: 162.03600
• Monoisotopic Mass: 162.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: Beige brown powder
• Density: 1.2570
• Melting Point: 200-205 °C (dec.) (lit.)
• Boiling Point: 211.5 °C at 760 mmHg
• Flash Point: 205°C
• PSA: 38.05000
• LogP: 2.68660
• Solubility: Soluble in water
• Decomposition: 205 ºC

(2-fluorophenyl)hydrazine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39-S36/37/39-S45-S36/37
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Packing Group：I; II; III
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Packing Group：I; II; III
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (2-fluorophenyl)hydrazine hydrochloride

Introduction to (2-fluorophenyl)hydrazine hydrochloride (CAS No. 2924-15-4)

(2-fluorophenyl)hydrazine hydrochloride, identified by its CAS number 2924-15-4, is a significant compound in the realm of pharmaceutical and chemical research. This compound, characterized by its hydrochloride salt form, has garnered considerable attention due to its versatile applications in medicinal chemistry and synthetic organic chemistry. The presence of a fluorine substituent in the aromatic ring imparts unique electronic and steric properties, making it a valuable building block for the development of novel bioactive molecules.

The< strong>fluorophenyl moiety is particularly noteworthy as fluorine atoms are known to influence the pharmacokinetic and pharmacodynamic properties of drugs. In particular, fluorine substitution can enhance metabolic stability, improve binding affinity to biological targets, and modulate drug distribution. These attributes have made fluorinated compounds increasingly popular in the design of pharmaceutical agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

In recent years, significant advancements have been made in understanding the role of (2-fluorophenyl)hydrazine hydrochloride in drug discovery. Researchers have leveraged its reactivity to develop novel heterocyclic compounds, which exhibit promising biological activities. For instance, studies have demonstrated its utility in synthesizing hydrazino derivatives that possess inhibitory effects on enzymes involved in cancer progression. These findings highlight the compound's potential as a precursor in the development of targeted therapies.

The chemical structure of (2-fluorophenyl)hydrazine hydrochloride consists of a phenyl ring substituted with a fluorine atom at the 2-position and a hydrazine group linked via a hydrochloride salt. This configuration allows for facile functionalization at multiple sites, enabling chemists to tailor the molecule's properties for specific applications. The hydrazine moiety, in particular, is known for its ability to participate in condensation reactions with carbonyl compounds, forming Schiff bases and other nitrogen-containing heterocycles. These derivatives often exhibit interesting biological activities, making them attractive candidates for further investigation.

Recent research has also explored the use of (2-fluorophenyl)hydrazine hydrochloride in the development of antimicrobial agents. Studies have shown that certain derivatives of this compound exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. The mechanism of action typically involves interference with essential bacterial processes such as DNA replication or cell wall synthesis. This underscores the compound's potential as a lead molecule in the fight against multidrug-resistant pathogens.

The synthesis of (2-fluorophenyl)hydrazine hydrochloride involves several well-established chemical methodologies. One common approach involves the reaction of 2-fluoroaniline with hydrazine hydrate under controlled conditions, followed by salt formation with hydrochloric acid. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the fluorophenyl group onto a suitable substrate. These synthetic strategies highlight the compound's accessibility and versatility in laboratory settings.

In conclusion, (2-fluorophenyl)hydrazine hydrochloride (CAS No. 2924-15-4) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. Ongoing studies continue to uncover new applications and mechanisms of action for this compound, reinforcing its importance in modern drug discovery efforts.